Cas no 330841-34-4 (2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 330841-34-4
• MDL: MFCD01446065
• CID: 4646408
• PubChem ID: 592152
• Update Time: 2025-06-09

2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline

• MDL： MFCD01446065

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline

Research Brief on 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 330841-34-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 330841-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline as a versatile intermediate in the synthesis of bioactive molecules. The presence of both a fluorine atom and a tetrazole moiety in its structure enhances its binding affinity to biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Computational and experimental studies have demonstrated its potential in targeting kinases and G-protein-coupled receptors (GPCRs), which are critical in various disease pathways.

One notable application of this compound is in the design of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead structure for non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline has shown promise in oncology research. A recent preprint on bioRxiv detailed its role as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. The tetrazole ring, in particular, was found to mimic carboxylate groups, enabling the compound to disrupt critical interactions in tumor microenvironments.

The synthetic accessibility of 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline further underscores its utility. A 2022 patent (WO2022156789) described an optimized route for its large-scale production, emphasizing cost-effectiveness and high yield. This advancement is expected to facilitate its broader adoption in preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's metabolic stability and pharmacokinetic profile require further optimization to enhance its drug-like properties. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 330841-34-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, from anti-inflammatory therapies to oncology, highlight its potential to address unmet medical needs. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.